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Compound of Interest

Compound Name: Gly-NH-CH2-Boc

Cat. No.: B6227262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of tert-butyl glycylglycinate (CAS No. 14664-05-2). Initially referenced by the

non-standard name "Gly-NH-CH2-Boc," this dipeptide derivative is a valuable building block in

synthetic organic chemistry, particularly in the fields of peptide synthesis and the development

of Antibody-Drug Conjugates (ADCs). This document details its physicochemical properties,

provides insights into its synthesis and analysis, and elucidates its role as a cleavable linker in

targeted drug delivery systems.

Chemical Identity and Structure
Tert-butyl glycylglycinate is a dipeptide composed of two glycine units. The N-terminus of the

dipeptide is a free amine, while the C-terminus is protected as a tert-butyl ester. This protecting

group strategy allows for the selective formation of peptide bonds at the N-terminus while

preventing unwanted reactions at the C-terminus.

Molecular Structure:

Caption: Chemical Identity of Tert-Butyl Glycylglycinate.
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The tert-butyl ester group is a key structural feature, known for its stability under basic and

nucleophilic conditions, yet readily cleaved under acidic conditions to liberate the carboxylic

acid.

Physicochemical Properties
The physical and chemical properties of tert-butyl glycylglycinate are summarized in the table

below. These properties are essential for its handling, storage, and application in chemical

synthesis.

Property Value Reference

Molecular Weight 188.22 g/mol

Appearance

Colorless to light yellow oil or

white to off-white crystalline

solid

Melting Point 114-116 °C

Boiling Point 315.5 ± 22.0 °C at 760 mmHg

Density 1.083 ± 0.06 g/cm³

**Solubility
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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